Cas no 1114823-88-9 (5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde)

• Product Name: 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde
• CAS No: 1114823-88-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4572161
• PubChem ID: 39869781
• Update Time: 2025-06-28

5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde
• Z381404108
• 5-(2-chloroacetyl)-2,3-dihydroindole-1-carbaldehyde
• 1H-Indole-1-carboxaldehyde, 5-(2-chloroacetyl)-2,3-dihydro-
• DTXSID901189753
• AKOS008122132
• EN300-37414
• 1114823-88-9
• 5-(chloroacetyl)indoline-1-carbaldehyde

• Inchi： 1S/C11H10ClNO2/c12-6-11(15)9-1-2-10-8(5-9)3-4-13(10)7-14/h1-2,5,7H,3-4,6H2
• InChI Key： LLCRAYZJRHFGOQ-UHFFFAOYSA-N
• SMILES： N1(C=O)C2=C(C=C(C(CCl)=O)C=C2)CC1

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4Ų

Additional information on 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde

Introduction to 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde (CAS No. 1114823-88-9)

5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde, identified by the CAS number 1114823-88-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the indole family, a class of molecules widely recognized for their pharmacological significance, particularly in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

The molecular structure of 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde consists of a dihydroindole core substituted with a chloroacetyl group at the 5-position and an aldehyde functionality at the 1-position. This specific arrangement of functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with tailored biological properties. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse reaction pathways, making it a valuable intermediate in organic synthesis.

In recent years, there has been a surge in research focused on indole derivatives due to their reported bioactivity across multiple therapeutic areas. Studies have demonstrated that indole-based compounds can modulate various biological pathways, including those involved in inflammation, apoptosis, and neurotransmission. Among these derivatives, 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde has shown promise as a precursor for the development of new pharmacological agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that indole derivatives can interact with neurotransmitter receptors and enzymes, potentially offering therapeutic benefits in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The aldehyde group in 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde provides a reactive site for further functionalization, allowing chemists to design molecules that can specifically target neuronal pathways affected by these diseases.

Furthermore, the chloroacetyl moiety introduces a unique reactivity that can be exploited in drug design. Chloroacetyl groups are known to participate in various biochemical transformations, including amide bond formation and nucleophilic substitution reactions. This makes 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde a valuable building block for synthesizing complex molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry have also highlighted the potential of 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde as a lead compound for drug discovery. Molecular modeling studies have predicted its binding affinity to various protein targets, suggesting its utility in developing inhibitors for enzymes involved in disease pathogenesis. These computational insights have guided experimental efforts toward optimizing its structure for improved efficacy and selectivity.

The synthesis of 5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted indole precursors and chloroacetyl chloride or related reagents. The reaction conditions must be carefully controlled to minimize side products and maximize the desired product formation.

In conclusion,5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde (CAS No. 1114823-88-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and reactivity make it an attractive scaffold for designing novel therapeutic agents targeting neurological disorders and other diseases. As research continues to uncover new biological functions of indole derivatives,5-(2-chloroacetyl)-2,3-dihydro-1H-indole-1-carbaldehyde is poised to play a significant role in future drug discovery efforts.